2-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3-methyl-4-nitrophenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H10N4O3/c1-9-8-10(5-6-12(9)18(19)20)14-16-13(17-21-14)11-4-2-3-7-15-11/h2-8H,1H3
• InChI Key: KPDYUDLHNNDWFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC(=NO2)C3=CC=CC=N3)[N+](=O)[O-]
• Molecular Formula: C14H10N4O3
• Molecular Weight: 282.25 g/mol

Description

2-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as MNPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPO is a heterocyclic compound that contains both pyridine and oxadiazole rings in its structure. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 2-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis. This compound has also been shown to inhibit the activity of protein kinase C, which is a signaling pathway that is involved in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. This compound has also been shown to inhibit cell proliferation and migration, which are processes that are involved in cancer cell growth and metastasis. This compound has been shown to increase the production of reactive oxygen species, which are molecules that play a role in cell signaling and regulation.

Advantages and Limitations for Lab Experiments

2-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has several advantages for laboratory experiments, including its high selectivity for nitric oxide and its ability to produce a fluorescent signal. This compound is also relatively easy to synthesize and has a long shelf life. However, this compound has some limitations for laboratory experiments, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine. One direction is to further investigate its potential applications in the treatment of cancer. Another direction is to study its mechanism of action in more detail, including its interactions with specific enzymes and signaling pathways. Additionally, future studies could focus on the development of new methods for the synthesis of this compound and the optimization of its properties for specific applications.
Conclusion
In conclusion, this compound is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments. This compound has potential applications in the detection of nitric oxide and the treatment of cancer. Future studies could focus on the development of new methods for the synthesis of this compound and the optimization of its properties for specific applications.

Synthesis Methods

2-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine can be synthesized using various methods, including the reaction of 2-acetylpyridine with hydrazine hydrate and nitrobenzene. The reaction is carried out in the presence of a catalyst, such as p-toluenesulfonic acid. This compound can also be synthesized using the reaction of 2-chloronicotinic acid with hydrazine hydrate and nitrobenzene. The reaction is carried out in the presence of a base, such as sodium hydroxide.

Scientific Research Applications

2-[5-(3-methyl-4-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been studied for its potential applications in scientific research, including its use as a fluorescent probe for the detection of nitric oxide. This compound has been shown to selectively bind to nitric oxide and produce a fluorescent signal, making it a useful tool for the detection of nitric oxide in biological systems. This compound has also been studied for its potential applications in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.